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Compound Name: eCF309

Cat. No.: B607265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of eCF309, a potent and

selective mTOR inhibitor, in Western Blotting applications. The information is intended to guide

researchers in accurately determining the effective working concentration of eCF309 and

assessing its impact on the mTOR signaling pathway.

Introduction
eCF309 is a cell-permeable small molecule inhibitor of the mammalian target of rapamycin

(mTOR).[1][2][3] mTOR is a serine/threonine protein kinase that forms two distinct protein

complexes, mTORC1 and mTORC2, which are central regulators of cell growth, proliferation,

metabolism, and survival.[1][2] Dysregulation of the mTOR signaling pathway is implicated in

various diseases, including cancer. eCF309 exhibits potent inhibitory activity against both

mTORC1 and mTORC2.[1][2] Western Blotting is a key immunoassay used to detect and

quantify changes in protein expression and phosphorylation status, making it an essential tool

for evaluating the efficacy of inhibitors like eCF309.

Quantitative Data Summary
The following table summarizes the key quantitative data for eCF309 based on published

research. This information is critical for designing experiments to investigate its effects on the

mTOR pathway.
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Parameter Value Cell Line Source

In vitro IC50 (mTOR) 15 nM - [1][2]

Cellular IC50 (mTOR

signaling)
10-15 nM MCF7 [1][2]

Western Blot Working

Concentration Range
3 - 100 nM MCF7 [1]

Concentration for

near-complete

inhibition of mTOR

targets

30 nM MCF7 [1]

Signaling Pathway
The diagram below illustrates the mTOR signaling pathway and the points of inhibition by

eCF309. As a potent inhibitor of mTOR, eCF309 blocks the phosphorylation of downstream

targets of both mTORC1 and mTORC2 complexes.
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1. Cell Culture & Treatment
(e.g., MCF7 cells)

2. Serum Starvation
(24h, 0.1% FBS)

3. eCF309 Treatment
(3-100 nM, 30 min)

4. Serum Stimulation
(1h, 10% FBS)

5. Cell Lysis

6. Protein Quantification
(e.g., BCA Assay)

7. SDS-PAGE

8. Protein Transfer to Membrane
(e.g., PVDF)

9. Blocking

10. Primary Antibody Incubation
(e.g., anti-p-p70S6K, anti-p-S6, anti-p-AKT)

11. Secondary Antibody Incubation

12. Detection
(e.g., Chemiluminescence)

13. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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